Cas no 1215965-30-2 (N,N-dimethyl-4-(sulfanylmethyl)benzamide)

• Product Name: N,N-dimethyl-4-(sulfanylmethyl)benzamide
• CAS No: 1215965-30-2
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 5868995
• PubChem ID: 83814479
• Update Time: 2025-11-01

N,N-dimethyl-4-(sulfanylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(sulfanylmethyl)benzamide
• EN300-1839829
• 1215965-30-2

• Inchi： 1S/C10H13NOS/c1-11(2)10(12)9-5-3-8(7-13)4-6-9/h3-6,13H,7H2,1-2H3
• InChI Key： DLLYXAUUUIEYQC-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1)C(N(C)C)=O

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.3Ų

Additional information on N,N-dimethyl-4-(sulfanylmethyl)benzamide

Comprehensive Overview of N,N-dimethyl-4-(sulfanylmethyl)benzamide (CAS No. 1215965-30-2): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, N,N-dimethyl-4-(sulfanylmethyl)benzamide (CAS No. 1215965-30-2) has emerged as a compound of significant interest. This sulfur-containing benzamide derivative is widely studied for its unique structural features and potential applications in drug discovery and material science. The compound's molecular formula and functional groups contribute to its reactivity, making it a versatile intermediate in synthetic chemistry.

The growing demand for bioactive molecules and small-molecule modulators has propelled research into compounds like N,N-dimethyl-4-(sulfanylmethyl)benzamide. Its thioether linkage and amide moiety offer opportunities for structure-activity relationship (SAR) studies, particularly in targeting enzymes or receptors. Researchers are increasingly exploring its role in medicinal chemistry, where it serves as a scaffold for designing novel therapeutics.

From a synthetic perspective, the compound's CAS No. 1215965-30-2 is frequently referenced in patents and academic papers. Its synthesis routes often involve amidation reactions and thiol-alkylation steps, which are critical for achieving high purity. Recent advancements in green chemistry have also explored catalyst-free methods for producing such derivatives, aligning with the global push for sustainable chemical processes.

One of the most searched topics related to N,N-dimethyl-4-(sulfanylmethyl)benzamide is its potential in drug delivery systems. The compound's lipophilicity and hydrogen-bonding capacity make it a candidate for prodrug development. For instance, its sulfanylmethyl group could be leveraged for targeted release mechanisms, a hot topic in precision medicine.

In material science, the compound's thermal stability and solubility profile are under investigation for polymer modifications. Its incorporation into functional materials could enhance properties like adhesion or UV resistance, addressing industry needs for high-performance coatings. These applications are frequently queried in scientific databases, reflecting their relevance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1215965-30-2. Purity thresholds (>98%) are often required for pharmaceutical-grade applications, driving innovations in chromatographic separation. The compound's spectral data is a common search term among chemists validating synthetic batches.

Regulatory compliance is another critical aspect. While N,N-dimethyl-4-(sulfanylmethyl)benzamide is not classified as hazardous, its handling requires standard laboratory safety protocols. Questions about its storage conditions (e.g., inert atmosphere) and compatibility with other reagents are prevalent in chemical forums.

Future research directions may explore its bioconjugation potential or role in metal-organic frameworks (MOFs). As AI-driven drug discovery gains traction, this compound's molecular descriptors could feed into machine learning models predicting new bioactive entities—a trending intersection of cheminformatics and computational chemistry.

In summary, N,N-dimethyl-4-(sulfanylmethyl)benzamide (CAS No. 1215965-30-2) represents a multifaceted compound with expanding utility. Its integration into cutting-edge research underscores the importance of specialty chemicals in advancing both healthcare and industrial applications.